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Compound of Interest

Compound Name: Immepip dihydrobromide

Cat. No.: B1671797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Immepip dihydrobromide stock solutions for in vitro and in vivo research applications.

Immepip dihydrobromide is a potent histamine H3 receptor agonist that also displays high

affinity for the histamine H4 receptor, making it a valuable tool for investigating histaminergic

signaling pathways in various physiological and pathological processes.

Compound Information
Immepip dihydrobromide is a chemical compound used in scientific research to study the

roles of histamine H3 and H4 receptors.[1][2] As an agonist, it mimics the action of endogenous

histamine at these specific receptors. Its use in research includes the investigation of

neurological disorders, inflammation, and sleep-wake cycles.[3][4][5]

Chemical and Physical Properties
A summary of the key properties of Immepip dihydrobromide is presented in the table below.
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Property Value Reference

Molecular Weight 327.06 g/mol [1][6]

Formula C₉H₁₅N₃·2HBr [1]

Appearance White to light yellow solid [3][6]

CAS Number 164391-47-3 [1][6]

Solubility Data
The solubility of Immepip dihydrobromide in common laboratory solvents is crucial for

preparing accurate stock solutions.

Solvent Maximum Concentration Reference

Water ≥ 100 mM (≥ 32.71 mg/mL) [1]

DMSO Soluble [7]

Experimental Protocols
Preparation of a 10 mM Immepip Dihydrobromide Stock
Solution in Water
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many experimental dilutions.

Materials:

Immepip dihydrobromide powder

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Sterile, nuclease-free pipette tips

Vortex mixer

0.22 µm sterile syringe filter (optional, for sterile applications)

Sterile syringes (optional)

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 327.06 ( g/mol ) / 1000 For example, to

prepare 10 mL of a 10 mM solution, you would need 32.706 mg of Immepip
dihydrobromide.

Weigh the compound: Carefully weigh the calculated amount of Immepip dihydrobromide
powder using an analytical balance in a clean weighing boat or directly into a sterile conical

tube.

Add solvent: Add the desired volume of sterile, nuclease-free water to the conical tube

containing the powder.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the solid is

completely dissolved. The solution should be clear and colorless.

(Optional) Sterilization: For cell culture or other sterile applications, it is recommended to

filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile tube.[3]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Stock Solution Preparation Calculator
To aid in the preparation of stock solutions with different concentrations and volumes, the

following table provides pre-calculated masses of Immepip dihydrobromide.
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.327 mg 1.635 mg 3.271 mg

5 mM 1.635 mg 8.177 mg 16.353 mg

10 mM 3.271 mg 16.353 mg 32.706 mg

50 mM 16.353 mg 81.765 mg 163.53 mg

100 mM 32.706 mg 163.53 mg 327.06 mg

Storage and Stability
Proper storage is critical to maintain the activity of the Immepip dihydrobromide stock

solution.

Form
Storage
Temperature

Duration
Recommendati
ons

Reference

Solid Powder
Room

Temperature
Long-term

Desiccate (keep

dry)
[1][6]

Stock Solution -20°C Up to 1 month

Sealed from

moisture and

light

[3]

Stock Solution -80°C Up to 6 months

Sealed from

moisture and

light

[3]

Note: It is strongly recommended to use freshly prepared solutions. If long-term storage is

necessary, aliquot the stock solution to minimize freeze-thaw cycles.[3]

Signaling Pathways and Experimental Workflow
Immepip Dihydrobromide Signaling Pathway
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Immepip dihydrobromide primarily acts as an agonist at histamine H3 and H4 receptors.

These receptors are G protein-coupled receptors (GPCRs) that are coupled to inhibitory G

proteins (Gi/o).[8] Activation of these receptors leads to the inhibition of adenylyl cyclase, a

decrease in cyclic AMP (cAMP) levels, and modulation of downstream signaling cascades.

Extracellular Space Cell Membrane Intracellular Space

Immepip H3/H4 Receptor
Binds and Activates

Gi/o Protein
Activates

Adenylyl Cyclase
Inhibits

cAMP
Converts ATP to Downstream

Cellular Effects

Click to download full resolution via product page

Caption: Immepip dihydrobromide signaling pathway.

Experimental Workflow: In Vitro Cell-Based Assay
The following diagram illustrates a typical workflow for an in vitro experiment using an Immepip
dihydrobromide stock solution to treat cells and measure a downstream response.
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Caption: In vitro experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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